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8-Bromooctanoic Acid: Core Chemical &
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Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Understanding the fundamental properties of a compound is crucial for all experimental procedures, from

storage to reaction setup. The key data for 8-Bromooctanoic acid is summarized in the table below.

Property Value

CAS Number 17696-11-6 [1] [2] [3]
Molecular Formula CsH1sBrO2z [1] [4] [3]
Molecular Weight 223.11 g/mol [1] [4] [3]
Appearance Off-white to cream crystalline powder [1] [3] [5]
Melting Point 35-41 °C [1] [3] [5]

Boiling Point 147-150 °C at 2 mmHg [1] [3]
Density ~1.324 g/lcm3 [1]

Flash Point >110 °C [3] [5]

Water Solubility Slightly soluble [4] [3]

pKa 4.77 (Predicted) [3]
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Property Value

Storage Conditions Sealed in dry, at room temperature [3]

Common Synonyms:

e 8-Bromocaprylic acid [1] [3]
e omega-Bromocaprylic acid [1] [4]
¢ QOctanoic acid, 8-bromo- [1] [5]

Frequently Asked Questions & Troubleshooting

Here are solutions to some common issues you might encounter while working with 8-Bromooctanoic acid.

Q1: How can I synthesize 8-Bromooctanoic acid from its ester precursor? A common and efficient

method involves the basic hydrolysis of Ethyl 8-bromooctanoate [3].

e Procedure:

o Dissolve Ethyl 8-bromooctanoate (e.g., 1.0 g, 3.98 mmol) in ethanol (e.g., 10 mL) [3].

o Slowly add a 1M sodium hydroxide solution (e.g., 3.98 mL) dropwise to the stirred solution at
0°C [3].

o Continue stirring the reaction mixture at 0°C for approximately 5 hours [3].

o After completion, acidify the mixture with 1M hydrochloric acid [3].

o Extract the product with ethyl acetate (e.g., 3 x 10 mL) [3].

o Wash the combined organic layers with saturated sodium bicarbonate and brine, then dry over
anhydrous sodium sulfate [3].

o Filter and concentrate under reduced pressure to obtain 8-Bromooctanoic acid as a colorless
oil or solid with a high yield (e.g., 97%) [3].

Q2: The compound appears as an oil during purification instead of a solid. What should I do? This is
normal based on its low melting point. The reported melting point is 35-37°C, so it can melt at or even below

room temperature [3] [5].

e Solution: To solidify the material, place the container in an ice bath or refrigerator. The compound
should crystallize into an off-white powder [1] [3].

Q3: What are the critical safety precautions for handling this compound? 8-Bromooctanoic acid is

corrosive [2] [3] [5].
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e Hazard Statements: Causes severe skin burns and eye damage (H314) [4] [5].

¢ Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and
eye/face protection [3].

¢ First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice. If swallowed or in case of skin contact, seek medical attention [3].

e Storage: Store in a cool, dry place in a well-sealed container. Keep away from strong oxidizing
agents and strong bases [4].

Q4: What is the primary application of 8-Bromooctanoic acid in research? This compound is primarily
used as a versatile building block in organic synthesis [6] [4]. Its structure features a carboxylic acid and a
terminal bromine, making it a valuable precursor for constructing more complex molecules. It is used in

pharmaceutical research and the synthesis of other compounds, such as 8-Mercaptooctanoic acid [6] [4].

Experimental Workflow: Synthesis from Ester
Precursor

The diagram below outlines the key steps for synthesizing 8-Bromooctanoic acid from Ethyl 8-

bromooctanoate.
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Information Gaps and Further Research

The current search results do not detail the use of 8-Bromooctanoic acid as an extraction solvent. Its

applications are centered on its role as a reactant or synthetic intermediate [6] [4].

To proceed with your work, you may need to:

¢ Investigate Alternative Solvents: Consider searching for specialized extraction solvents like
supercritical COz, which is effective for removing residual solvents from sensitive active
pharmaceutical ingredients (APIs) [7].

e Consult Specialized Databases: Deeper research into chemical engineering literature or patents on
solvent extraction might provide more relevant information on bromoalkane applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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